Cas no 41022-36-0 (Benzeneacetic acid, a-[(3-ethoxy-3-oxopropyl)thio]-4-methyl-,ethyl ester)

• Product Name: Benzeneacetic acid, a-[(3-ethoxy-3-oxopropyl)thio]-4-methyl-,ethyl ester
• CAS No: 41022-36-0
• MF: C₁₆H₂₂O₄S
• MW: 310.408483982086
• CID: 328427
• PubChem ID: 91997280
• Update Time: 2025-04-19

Benzeneacetic acid, a-[(3-ethoxy-3-oxopropyl)thio]-4-methyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-[(3-ethoxy-3-oxopropyl)thio]-4-methyl-,ethyl ester
• ethyl 3-(2-ethoxy-2-oxo-1-p-tolylethylthio)propanoate
• 41022-36-0

• Inchi： 1S/C16H22O4S/c1-4-19-14(17)10-11-21-15(16(18)20-5-2)13-8-6-12(3)7-9-13/h6-9,15H,4-5,10-11H2,1-3H3
• InChI Key： IDDJVPVVTHTLER-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCC)C(C(=O)OCC)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 310.12400
• Monoisotopic Mass: 310.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 77.90000
• LogP: 3.28560